Cas no 74217-57-5 ((3E,6R,7R,15aR,15bR)-7-hydroxy-4,6,7-trimethyl-6,7,10,12,14,15,15a,15b-octahydro-2H-[1,6]dioxacyclotridecino[2,3,4-gh]pyrrolizine-2,8(5H)-dione)

• Product Name: (3E,6R,7R,15aR,15bR)-7-hydroxy-4,6,7-trimethyl-6,7,10,12,14,15,15a,15b-octahydro-2H-[1,6]dioxacyclotridecino[2,3,4-gh]pyrrolizine-2,8(5H)-dione
• CAS No: 74217-57-5
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 1766741
• PubChem ID: 6440559
• Update Time: 2025-04-21

(3E,6R,7R,15aR,15bR)-7-hydroxy-4,6,7-trimethyl-6,7,10,12,14,15,15a,15b-octahydro-2H-[1,6]dioxacyclotridecino[2,3,4-gh]pyrrolizine-2,8(5H)-dione Chemical and Physical Properties

Names and Identifiers

• (3E,6R,7R,15aR,15bR)-7-hydroxy-4,6,7-trimethyl-6,7,10,12,14,15,15a,15b-octahydro-2H-[1,6]dioxacyclotridecino[2,3,4-gh]pyrrolizine-2,8(5H)-dione
• DORONENINE
• 74217-57-5
• (1R,4E,7R,8R,18R)-8-hydroxy-5,7,8-trimethyl-2,10-dioxa-15-azatricyclo[10.5.1.015,18]octadeca-4,12-diene-3,9-dione
• UNII-6UOP1JUG3A
• 6UOP1JUG3A
• AKOS040734427
• DTXCID40147701
• Q27265548
• DTXSID40225210
• 2H-(1,6)DIOXACYCLOTRIDECINO(2,3,4-GH)PYRROLIZINE-2,8(5H)-DIONE, 6,7,10,12,14,15,15A,15B-OCTAHYDRO-7-HYDROXY-4,6,7-TRIMETHYL-, (3Z,6R,7R,15AR,15BR)-
• 2H-(1,6)Dioxacyclotridecino(2,3,4-gh)pyrrolizine-2,8(5H)-dione,6,7,10,12,14,15,15a,15b-octahydro-7-hydroxy-4,6,7-trimethyl-, (3Z,6R,7R,15aR,15bR)-
• (1R,4E,7R,8R,18R)-8-hydroxy-5,7,8-trimethyl-2,10-dioxa-15-azatricyclo(10.5.1.015,18)octadeca-4,12-diene-3,9-dione

• Inchi： 1S/C18H25NO5/c1-11-8-12(2)18(3,22)17(21)23-10-13-4-6-19-7-5-14(16(13)19)24-15(20)9-11/h4,9,12,14,16,22H,5-8,10H2,1-3H3/b11-9+/t12-,14-,16-,18-/m1/s1
• InChI Key： VDHBZYVHRJQOLV-JHKFPADBSA-N
• SMILES： O1C(C=C(C)C[C@@H](C)[C@](C)(C(=O)OCC2=CCN3CC[C@@H]1[C@H]32)O)=O |c:2|

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues